![molecular formula C16H15ClN2O2S B5726894 5-chloro-2-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide](/img/structure/B5726894.png)
5-chloro-2-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-chloro-2-methoxy-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide is a chemical compound that belongs to the class of thioamides. It is also known as CM-272 and has been extensively studied for its potential use in cancer treatment.
Mechanism of Action
The mechanism of action of CM-272 involves the inhibition of tubulin polymerization. Tubulin is a protein that is involved in the formation of microtubules, which are essential for cell division. By inhibiting tubulin polymerization, CM-272 prevents cancer cells from dividing and growing.
Biochemical and Physiological Effects:
CM-272 has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit tubulin polymerization. CM-272 has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
One advantage of CM-272 is that it has been extensively studied in vitro and in vivo, which means that there is a large body of scientific literature on its potential use in cancer treatment. However, one limitation of CM-272 is that it is a relatively new compound, and more research is needed to fully understand its potential uses and limitations.
Future Directions
There are a number of future directions for research on CM-272. One area of research could be to investigate its potential use in combination with other anticancer drugs. Another area of research could be to investigate its potential use in the treatment of other diseases, such as inflammatory disorders. Finally, more research is needed to fully understand the mechanism of action of CM-272 and its potential limitations.
Synthesis Methods
The synthesis of CM-272 involves the reaction of 5-chloro-2-methoxybenzoic acid with thionyl chloride to form the acid chloride. This is then reacted with the amine (3-methylphenyl)amine to form the amide. Finally, carbon disulfide is added to form the thioamide. The overall synthesis method is shown in the following equation:
Scientific Research Applications
CM-272 has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines in vitro and in vivo. CM-272 has also been shown to induce apoptosis (programmed cell death) in cancer cells.
properties
IUPAC Name |
5-chloro-2-methoxy-N-[(3-methylphenyl)carbamothioyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2O2S/c1-10-4-3-5-12(8-10)18-16(22)19-15(20)13-9-11(17)6-7-14(13)21-2/h3-9H,1-2H3,(H2,18,19,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCWCQQZHKPJIAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=S)NC(=O)C2=C(C=CC(=C2)Cl)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-2-methoxy-N-[(3-methylphenyl)carbamothioyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.